Cas no 1233520-14-3 (Methyl 6-bromo-3-ethoxypicolinate)

• Product Name: Methyl 6-bromo-3-ethoxypicolinate
• CAS No: 1233520-14-3
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 5206644
• Update Time: 2025-05-26

Methyl 6-bromo-3-ethoxypicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-3-ethoxypicolinate
• Methyl6-bromo-3-ethoxypicolinate
• Methyl 6-bromo-3-(ethyloxy)-2-pyridinecarboxylate
• 6-Bromo-3-ethoxy-pyridine-2-carboxylic acid methyl ester
• 2-Pyridinecarboxylic acid, 6-bromo-3-ethoxy-, methyl ester

• Inchi： 1S/C9H10BrNO3/c1-3-14-6-4-5-7(10)11-8(6)9(12)13-2/h4-5H,3H2,1-2H3
• InChI Key： YVBWIVXQGRYCKP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)OC)=N1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 2.4
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 6-bromo-3-ethoxypicolinate

Methyl 6-bromo-3-ethoxypicolinate: A Comprehensive Overview

Methyl 6-bromo-3-ethoxypicolinate (CAS No. 1233520-14-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of picolinic acid derivatives, which have garnered attention due to their diverse applications in drug discovery, agrochemicals, and materials science. The structure of Methyl 6-bromo-3-ethoxypicolinate is characterized by a picolinic acid backbone with substituents at the 6 and 3 positions, specifically a bromine atom and an ethoxy group, respectively. The methyl ester group further modifies the compound, influencing its physicochemical properties and biological activity.

Recent studies have highlighted the potential of Methyl 6-bromo-3-ethoxypicolinate as a lead compound in the development of novel therapeutics. Researchers have explored its role in inhibiting key enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes are critical targets for treating conditions like Alzheimer's disease, where cholinergic deficits are prominent. Experimental data indicate that Methyl 6-bromo-3-ethoxypicolinate exhibits moderate inhibitory activity against AChE, suggesting its potential as a precursor for more potent drug candidates.

The synthesis of Methyl 6-bromo-3-ethoxypicolinate involves a multi-step process that typically begins with the preparation of picolinic acid derivatives. One common approach involves the bromination of picolinic acid at the 6-position, followed by alkoxylation at the 3-position to introduce the ethoxy group. The final step involves esterification with methanol to yield the methyl ester. This synthetic pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

Another area of active research is the evaluation of Methyl 6-bromo-3-ethoxypicolinate as a ligand in metalloporphyrin complexes. These complexes have applications in catalysis, sensing, and photovoltaics due to their unique electronic properties. Studies have shown that the presence of bromine and ethoxy groups enhances the coordination ability of Methyl 6-bromo-3-ethoxypicolinate, making it a valuable component in constructing stable metalloporphyrin systems.

In terms of biological activity, Methyl 6-bromo-3-ethoxypicolinate has been investigated for its antioxidant properties. Free radicals are implicated in various pathological conditions, including oxidative stress and inflammation. Experimental results demonstrate that this compound exhibits moderate radical scavenging activity, particularly against the DPPH radical. This property underscores its potential as a nutraceutical or cosmeceutical ingredient.

The pharmacokinetic profile of Methyl 6-bromo-3-ethoxypicolinate is another area of interest. Preclinical studies in animal models have revealed that this compound demonstrates moderate bioavailability following oral administration. Its absorption is influenced by the ester group, which may enhance solubility and permeability across biological membranes. However, further studies are required to fully understand its pharmacokinetics and metabolism in humans.

From an environmental perspective, Methyl 6-bromo-3-ethoxypicolinate has been assessed for its biodegradability under aerobic conditions. Results indicate that this compound undergoes slow degradation due to its stable aromatic ring system and electron-withdrawing substituents. This raises considerations for its disposal and environmental impact, particularly in industrial settings where large quantities may be produced or used.

In conclusion, Methyl 6-bromo-3-ethoxypicolinate (CAS No. 1233520-14-3) is a versatile compound with promising applications across multiple domains. Its unique chemical structure endows it with diverse functional properties, making it a valuable tool for researchers in academia and industry alike. As ongoing studies continue to unravel its potential, this compound is poised to contribute significantly to advancements in drug development, materials science, and environmental chemistry.